1-[[1-(4-Fluoro-2-methylphenyl)sulfonylazetidin-3-yl]methyl]triazole

• IUPAC Name: 1-[[1-(4-fluoro-2-methylphenyl)sulfonylazetidin-3-yl]methyl]triazole
• InChI: InChI=1S/C13H15FN4O2S/c1-10-6-12(14)2-3-13(10)21(19,20)18-8-11(9-18)7-17-5-4-15-16-17/h2-6,11H,7-9H2,1H3
• InChI Key: LRVZJWNFOAJVOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CC(C2)CN3C=CN=N3
• Molecular Formula: C13H15FN4O2S
• Molecular Weight: 310.35 g/mol

Description

The compound “1-[[1-(4-Fluoro-2-methylphenyl)sulfonylazetidin-3-yl]methyl]triazole” is a complex organic molecule that contains several functional groups including a triazole ring, a sulfonyl group, and a fluorinated phenyl group.

Molecular Structure Analysis

The molecule contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. It also has a sulfonyl group attached to an azetidine ring, which is a four-membered ring containing one nitrogen atom and three carbon atoms. The presence of a fluorinated phenyl group could influence the molecule’s reactivity and interactions with biological targets.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The triazole ring is generally stable but can participate in various reactions under certain conditions. The sulfonyl group could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its lipophilicity, potentially affecting its absorption and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Based on the functional groups present, it could potentially interact with various enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on further elucidating the biological activity of this compound and optimizing its properties for potential therapeutic applications.